Cas no 1355238-93-5 (5-tert-Butylsulfanyl-2-iodo-pyridine)

• Product Name: 5-tert-Butylsulfanyl-2-iodo-pyridine
• CAS No: 1355238-93-5
• MF: C₉H₁₂INS
• MW: 293.167753219604
• CID: 5150015
• Update Time: 2025-05-23

5-tert-Butylsulfanyl-2-iodo-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butylsulfanyl-2-iodo-pyridine

• Inchi： 1S/C9H12INS/c1-9(2,3)12-7-4-5-8(10)11-6-7/h4-6H,1-3H3
• InChI Key： YVFJOOBCGSOVKC-UHFFFAOYSA-N
• SMILES： C1(I)=NC=C(SC(C)(C)C)C=C1

Additional information on 5-tert-Butylsulfanyl-2-iodo-pyridine

5-Tert-Butylsulfanyl-2-Iodo-Pyridine: A Comprehensive Overview

5-Tert-butylsulfanyl-2-iodo-pyridine, identified by the CAS number 1355238-93-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a tert-butylsulfanyl group at the 5-position and an iodine atom at the 2-position. These substituents not only influence the compound's chemical reactivity but also play a pivotal role in its potential applications.

The synthesis of 5-tert-butylsulfanyl-2-iodo-pyridine typically involves a multi-step process, often leveraging advanced methodologies such as Suzuki-Miyaura coupling reactions or other cross-coupling techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. The use of palladium catalysts, for instance, has been particularly effective in facilitating these reactions under mild conditions.

In terms of applications, 5-tert-butylsulfanyl-2-iodo-pyridine has shown promise in various areas. One of its most notable uses is in the construction of heterocyclic compounds, which are essential components in drug discovery and development. The presence of the iodine atom at the 2-position makes it an ideal substrate for nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups into the molecule. This versatility has made it a valuable building block in medicinal chemistry.

Recent studies have also highlighted the potential of 5-tBuS-pyridine derivatives in optoelectronic materials. The sulfur-containing substituent contributes to the compound's electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that these compounds can enhance the charge transport properties of materials, leading to improved device performance.

The structural integrity of CAS No. 1355238-93-5 is further enhanced by its steric effects, which are primarily attributed to the bulky tert-butyl group. This steric hindrance not only stabilizes certain reaction intermediates but also influences the compound's solubility and bioavailability. Such characteristics are crucial in drug design, where both efficacy and delivery mechanisms are paramount.

In conclusion, 5-tBuS-iPy stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its versatile reactivity and potential applications, positions it as a key player in advancing various scientific disciplines. As research continues to uncover new possibilities for this compound, its role in shaping future technologies and therapeutic solutions is likely to expand significantly.